Cas no 1788559-29-4 (N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1788559-29-4
• MF: C₁₇H₁₈ClNO₅S
• MW: 383.846522808075
• CID: 5334004
• Update Time: 2025-10-28

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C17H18ClNO5S/c1-22-17(13-4-2-3-5-14(13)18)11-19-25(20,21)12-6-7-15-16(10-12)24-9-8-23-15/h2-7,10,17,19H,8-9,11H2,1H3
• InChI Key： ZOWOOBDOCQADHA-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC(C3=CC=CC=C3Cl)OC)(=O)=O)C=C2OCC1

Additional information on N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide: Advanced Insights and Applications

The compound with CAS No. 1788559-29-4, known as N-[2-(2-chlorophenyl)-2-methoxyethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced materials development.

The molecular structure of this compound is characterized by a sulfonamide group attached to a 2,3-dihydro-1,4-benzodioxine ring system. The benzodioxine moiety is further substituted at the 6-position with an N-linked ethyl group that contains both a chlorophenyl and methoxy substituent. This combination of functional groups provides the molecule with a high degree of structural complexity and functional versatility.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry. The sulfonamide group is known for its ability to act as a bioisostere for carboxylic acids and amides, making it a valuable component in the design of bioactive molecules. In the case of N-[2-(2-chlorophenyl)-2-methoxyethyl]-..., the sulfonamide group plays a crucial role in modulating the molecule's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME).

The benzodioxine ring system in this compound is another key feature that contributes to its unique properties. Benzodioxines are known for their stability and ability to form hydrogen bonds, which can enhance the solubility and bioavailability of the molecule. Additionally, the substitution pattern on the benzodioxine ring (specifically at the 6-position) allows for fine-tuning of electronic effects and steric interactions, which are critical for optimizing biological activity.

The ethyl group attached to the nitrogen atom introduces additional complexity to the molecule. The presence of both a chlorophenyl and methoxy substituent on this group creates a highly functionalized side chain that can participate in various chemical interactions. The chlorophenyl group introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the molecule. Meanwhile, the methoxy group introduces electron-donating effects through resonance, creating a balance that can be exploited for specific chemical transformations.

Recent research has focused on leveraging these structural features to develop novel therapeutic agents. For instance, studies have explored the potential of this compound as an inhibitor of certain enzymes involved in disease pathways. The sulfonamide group has been shown to effectively bind to active sites of target enzymes, making it a promising candidate for drug development.

In addition to its pharmaceutical applications, this compound has also shown potential in materials science. Its unique combination of functional groups makes it an attractive candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties.

From an environmental standpoint, understanding the fate and transport of this compound is essential for ensuring its safe use. Studies have been conducted to assess its biodegradability and toxicity under various conditions. These studies have provided valuable insights into how this compound interacts with biological systems and its potential impact on ecosystems.

In conclusion, N-[2-(2-chlorophenyl)-... represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers working in drug discovery, materials science, and environmental chemistry.